Cas no 2228931-80-2 (O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine
• CAS No: 2228931-80-2
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5791496
• PubChem ID: 165971472
• Update Time: 2025-06-14

O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1731844
• O-[2-(3-ethylthiophen-2-yl)propan-2-yl]hydroxylamine
• 2228931-80-2
• O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine

• Inchi： 1S/C9H15NOS/c1-4-7-5-6-12-8(7)9(2,3)11-10/h5-6H,4,10H2,1-3H3
• InChI Key： WMJNHHWILNBPBB-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C)(C)ON

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine

Recent Advances in the Study of O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine (CAS: 2228931-80-2)

In recent years, the compound O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine (CAS: 2228931-80-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and hydroxylamine functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine. Recent publications have highlighted novel methodologies that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated a catalytic asymmetric synthesis approach that significantly enhances enantioselectivity, which is critical for its biological activity.

Pharmacological evaluations have revealed that O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that this compound can modulate key signaling molecules, such as NF-κB and MAPK, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent investigations into the compound's pharmacokinetics and safety profile have provided encouraging data. Preclinical trials indicate favorable bioavailability and low toxicity, making it a viable candidate for further development. Researchers are also exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, the ongoing research on O-2-(3-ethylthiophen-2-yl)propan-2-ylhydroxylamine (CAS: 2228931-80-2) underscores its therapeutic promise. The advancements in synthesis, pharmacological understanding, and safety profiling pave the way for future clinical trials. As the scientific community continues to unravel its full potential, this compound may soon emerge as a cornerstone in the development of novel anti-inflammatory and immunomodulatory therapies.